2-Ethyl-4,6-bis-trifluoromethyl-benzoic acid

• Molecular Formula: C11H8F6O2
• Molecular Weight: 286.17 g/mol
• IUPAC Name: 2-ethyl-4,6-bis(trifluoromethyl)benzoic acid
• InChI: InChI=1S/C11H8F6O2/c1-2-5-3-6(10(12,13)14)4-7(11(15,16)17)8(5)9(18)19/h3-4H,2H2,1H3,(H,18,19)
• InChI Key: LVGPZKZEHPXWQU-UHFFFAOYSA-N
• Canonical SMILES: CCC1=C(C(=CC(=C1)C(F)(F)F)C(F)(F)F)C(=O)O

Description

2-Ethyl-4,6-bis-trifluoromethyl-benzoic acid is a useful research compound. Its molecular formula is C11H8F6O2 and its molecular weight is 286.17 g/mol. The purity is usually 95%.
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Synthesis routes and methods I

Procedure details

The title compound, white solid, MS: m/e=285.2 [(M−H)−], was prepared in accordance with the general method of intermediate A from 2,4-bis(trifluoromethyl)benzoic acid and iodomethane.

Synthesis routes and methods II

Procedure details

In analogy to the procedure described for the synthesis of example B.1, the title compound was prepared from 2,4-bis-trifluoromethyl-benzoic acid (commercial) and ethyliodide.